Cas no 1393683-76-5 (Potassium trifluoro(2-formyl-4-methoxyphenyl)boranuide)

• Product Name: Potassium trifluoro(2-formyl-4-methoxyphenyl)boranuide
• CAS No: 1393683-76-5
• MF: C₈H₇BF₃KO₂
• MW: 242.044493913651
• MDL: MFCD09993572
• CID: 5606299
• PubChem ID: 129966307
• Update Time: 2025-05-21

Potassium trifluoro(2-formyl-4-methoxyphenyl)boranuide Chemical and Physical Properties

Names and Identifiers

• 1393683-76-5
• potassium trifluoro(2-formyl-4-methoxyphenyl)boranuide
• EN300-9598669
• Potassium trifluoro(2-formyl-4-methoxyphenyl)boranuide

• MDL： MFCD09993572
• Inchi： 1S/C8H7BF3O2.K/c1-14-7-2-3-8(9(10,11)12)6(4-7)5-13;/h2-5H,1H3;/q-1;+1
• InChI Key： ZWPNNKJUHLZYQI-UHFFFAOYSA-N
• SMILES： [K+].F[B-](C1C=CC(=CC=1C=O)OC)(F)F

Computed Properties

• Exact Mass: 242.0128256g/mol
• Monoisotopic Mass: 242.0128256g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų

Additional information on Potassium trifluoro(2-formyl-4-methoxyphenyl)boranuide

Research Briefing on Potassium Trifluoro(2-formyl-4-methoxyphenyl)boranuide (CAS: 1393683-76-5) in Chemical Biology and Pharmaceutical Applications

Potassium trifluoro(2-formyl-4-methoxyphenyl)boranuide (CAS: 1393683-76-5) is an organoboron compound that has recently gained attention in chemical biology and pharmaceutical research due to its unique reactivity and potential applications in drug discovery and synthesis. This briefing provides an overview of the latest research developments related to this compound, focusing on its chemical properties, synthetic utility, and biological relevance.

Recent studies have highlighted the compound's role as a versatile building block in Suzuki-Miyaura cross-coupling reactions, a fundamental transformation in medicinal chemistry. The presence of both formyl and methoxy functional groups on the aromatic ring, combined with the trifluoroborate moiety, makes this compound particularly valuable for constructing complex molecular architectures. Researchers at several institutions have reported its use in the synthesis of novel drug candidates targeting various disease pathways.

In the context of targeted drug delivery, 1393683-76-5 has shown promise as a component of antibody-drug conjugates (ADCs). The boronate group can serve as a stable linker that is selectively cleaved under specific physiological conditions, enabling controlled release of therapeutic payloads. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in developing next-generation ADCs with improved pharmacokinetic profiles.

The compound's mechanism of action in biological systems has been investigated through proteomic and metabolomic approaches. Research indicates that derivatives of Potassium trifluoro(2-formyl-4-methoxyphenyl)boranuide can modulate key cellular pathways, including inflammation and apoptosis. These findings suggest potential applications in treating chronic inflammatory diseases and certain cancers, though further preclinical validation is required.

From a synthetic chemistry perspective, recent advances have focused on optimizing the preparation of 1393683-76-5 and its derivatives. A 2024 publication in Organic Process Research & Development described an improved synthetic route that enhances yield and purity while reducing environmental impact. These process improvements are critical for scaling up production to meet potential pharmaceutical demands.

Safety and toxicological assessments of Potassium trifluoro(2-formyl-4-methoxyphenyl)boranuide have been conducted in accordance with ICH guidelines. Preliminary data suggest favorable safety profiles at therapeutic concentrations, though comprehensive clinical studies will be necessary to fully evaluate its pharmacological properties. Researchers emphasize the need for continued investigation into structure-activity relationships to maximize therapeutic efficacy while minimizing potential side effects.

Looking forward, the unique chemical properties of 1393683-76-5 position it as a valuable tool for both drug discovery and chemical biology research. Ongoing studies are exploring its application in PROTAC (proteolysis targeting chimera) technology and as a molecular probe for studying protein-protein interactions. The compound's versatility and the growing body of research supporting its utility suggest it will remain an important focus of pharmaceutical innovation in the coming years.